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Compound of Interest

5-Bromopyridine-3-sulfonyl
Compound Name:
chloride

Cat. No.: B1342331

Essential Safety and Handling Guide for 5-
Bromopyridine-3-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for handling 5-
Bromopyridine-3-sulfonyl chloride in a laboratory setting. Adherence to these procedures is
essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Bromopyridine-3-sulfonyl chloride is a corrosive solid that reacts violently with water. It
can cause severe skin burns and eye damage and may be harmful if swallowed. The Globally
Harmonized System (GHS) pictograms for this chemical include symbols for corrosion. Hazard
statements associated with this compound highlight its risks, including causing severe skin
burns and eye damage. Therefore, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE

- Nitrile gloves- Safety glasses with side shields-

General Laboratory Use
Laboratory coat

- Chemical-resistant gloves (e.g., butyl rubber or
Weidhi qT terti neoprene)- Chemical splash goggles- Face
eighing and Transferrin
gning J shield- Laboratory coat- Use of a certified

chemical fume hood is required.

- Heavy-duty chemical-resistant gloves-
Chemical splash goggles and a face shield-
] ] Chemical-resistant apron or coveralls-
Large-Scale Operations or Spills ] ) ] )
Appropriate respiratory protection (e.g., an air-
purifying respirator with acid gas/organic vapor

cartridges)

Operational and Disposal Plans

A systematic approach to the handling and disposal of 5-Bromopyridine-3-sulfonyl chloride
is crucial for laboratory safety. The following protocols provide step-by-step guidance.

Experimental Protocol: Safe Handling

o Preparation and Inspection:

o Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.
o Visually inspect the container for any signs of damage or leaks.

o Confirm that the chemical is properly labeled and log it into the laboratory's chemical

inventory system.
» Handling Environment:

o All handling of 5-Bromopyridine-3-sulfonyl chloride must be conducted within a certified

chemical fume hood to minimize inhalation exposure.
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o The work area should be free of water and other incompatible materials, such as strong
oxidizing agents, strong bases, and alcohols. It is recommended to handle the compound
under an inert atmosphere, such as argon.[1]

e Weighing and Transfer:
o Wear the appropriate PPE as specified in Table 1.
o Use compatible tools (e.g., glass or stainless steel spatulas) for transferring the solid.
o Carefully weigh the desired amount in a tared, sealed container to prevent dust dispersion.
o Close the primary container tightly immediately after use.
o Reaction Setup:

o When setting up reactions, slowly add the 5-Bromopyridine-3-sulfonyl chloride to the
reaction mixture.

o Be aware that the reaction with moisture or protic solvents can release toxic gases.[1]
e Spill Management:

o In the event of a small spill, wear appropriate PPE, cover the spill with an inert absorbent
material (e.g., sand or vermiculite), and collect it into a sealed, labeled container for
hazardous waste disposal.

o For larger spills, evacuate the area immediately and contact the institution's Environmental
Health and Safety (EHS) department.

Experimental Protocol: Disposal

o Waste Segregation:

o All waste containing 5-Bromopyridine-3-sulfonyl chloride, including contaminated
consumables and spill cleanup materials, must be treated as hazardous waste.

e Solid Waste:
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o Collect solid waste, including empty containers, in a clearly labeled, sealed, and
chemically compatible container designated for halogenated organic waste.

e Liquid Waste:

o Collect liquid waste from reactions or cleaning procedures in a labeled, sealed, and
appropriate solvent waste container for halogenated organic compounds.

o Disposal Procedure:

o Dispose of all waste through the institution's approved hazardous waste disposal program.
Do not pour any waste down the drain.

Quantitative Data

Table 2: Physical and Chemical Properties of 5-Bromopyridine-3-sulfonyl chloride

Property Value

CAS Number 65001-21-0[1]

Molecular Formula CsHsBrCINO2S[2]

Molecular Weight 256.50 g/mol [2]

Appearance Solid[2]

Melting Point 60-62.5 °C[1]

Boiling Point 329.2 + 27.0 °C at 760 mmHg([1]
Density 1.9+ 0.1 g/lcm3[1]

Workflow Diagram

The following diagram illustrates the safe handling and disposal workflow for 5-
Bromopyridine-3-sulfonyl chloride.
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Caption: Workflow for safe handling and disposal of 5-Bromopyridine-3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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